2H-Tetrazolium,5-(4-cyanophenyl)-2,3-bis(4-methoxyphenyl)-,chloride

• Molecular Formula: C22H20ClN5O2
• Molecular Weight: 421.9 g/mol
• IUPAC Name: 4-[2,3-bis(4-methoxyphenyl)-1,3-dihydrotetrazol-3-ium-5-yl]benzonitrile;chloride
• InChI: InChI=1S/C22H19N5O2.ClH/c1-28-20-11-7-18(8-12-20)26-24-22(17-5-3-16(15-23)4-6-17)25-27(26)19-9-13-21(29-2)14-10-19;/h3-14H,1-2H3,(H,24,25);1H
• InChI Key: JFEMCSLYJFWCCU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)[NH+]2N=C(NN2C3=CC=C(C=C3)OC)C4=CC=C(C=C4)C#N.[Cl-]

Description

2H-Tetrazolium,5-(4-cyanophenyl)-2,3-bis(4-methoxyphenyl)-,chloride is a complex organic compound that belongs to the tetrazolium family. Tetrazolium compounds are widely used in biochemical assays, particularly in cell viability and proliferation studies. This specific compound is characterized by the presence of cyanophenyl and methoxyphenyl groups, which may impart unique chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2H-Tetrazolium,5-(4-cyanophenyl)-2,3-bis(4-methoxyphenyl)-,chloride typically involves the reaction of tetrazolium salts with appropriate aryl substituents. The reaction conditions often require a controlled environment with specific temperatures and pH levels to ensure the correct formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and stringent quality control measures. The process would likely include steps such as purification, crystallization, and drying to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

Oxidation: This compound can undergo oxidation reactions, often facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogenating agents, nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding quinones, while reduction could produce amines or alcohols.

Scientific Research Applications

2H-Tetrazolium,5-(4-cyanophenyl)-2,3-bis(4-methoxyphenyl)-,chloride has several applications in scientific research:

Chemistry: Used as a reagent in various chemical reactions and assays.

Biology: Employed in cell viability assays to measure metabolic activity.

Medicine: Potential use in diagnostic assays and therapeutic research.

Industry: Utilized in the development of biochemical sensors and analytical devices.

Mechanism of Action

The mechanism of action for this compound involves its interaction with cellular components, leading to measurable changes in cell viability or metabolic activity. The molecular targets may include enzymes involved in redox reactions, and the pathways could involve electron transfer processes.

Comparison with Similar Compounds

Similar Compounds

• 2H-Tetrazolium,5-(4-nitrophenyl)-2,3-bis(4-methoxyphenyl)-,chloride
• 2H-Tetrazolium,5-(4-aminophenyl)-2,3-bis(4-methoxyphenyl)-,chloride

Uniqueness

The presence of the cyanophenyl group in 2H-Tetrazolium,5-(4-cyanophenyl)-2,3-bis(4-methoxyphenyl)-,chloride may impart unique electronic properties, making it distinct from other tetrazolium compounds. This uniqueness could be reflected in its reactivity and applications in various assays.